(2S)-6-Methyl-2-[(10S,14S,17S)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-5-enoic acid

• CAS No.: 28282-25-9
• Product Name: (2S)-6-Methyl-2-[(10S,14S,17S)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-5-enoic acid
• Molecular Formula: C30H46O3
• Molecular Weight: 454.7 g/mol
• IUPAC Name: (2S)-6-methyl-2-[(10S,14S,17S)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hept-5-enoic acid
• Standard InChI: InChI=1S/C30H46O3/c1-19(2)9-8-10-20(26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h9,20-21,24H,8,10-18H2,1-7H3,(H,32,33)/t20-,21-,24?,28+,29?,30+/m0/s1
• Standard InChIKey: XLPAINGDLCDYQV-XUWOXAENSA-N
• Isomeric SMILES: CC(=CCC[C@@H]([C@@H]1CC[C@]2(C1(CCC3=C2CCC4[C@@]3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C
• SMILES: CC(=CCCC(C1CCC2(C1(CCC3=C2CCC4C3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C
• Canonical SMILES: CC(=CCCC(C1CCC2(C1(CCC3=C2CCC4C3(CCC(=O)C4(C)C)C)C)C)C(=O)O)C
• Melting Point: 224-225°C
• Physical Description: Solid
• Description: β-Elemonic acid is a triterpene isolated from Boswellia (Burseraceae) that exhibits anticancer activity. It inhibits growth of non-small cell lung cancer (NSCLC) A549 cells (IC50 = 6.92 µM) in vitro. β-Elemonic acid induces apoptosis and cytotoxicity in A549 cells in a dose-dependent manner but has no effect on normal epithelial WI-38 cells. It inhibits phosphorylation of p42/44, MAPK/JNK, and p38 and induces production of reactive oxygen species (ROS) and COX-2 expression in vitro. β-Elemonic acid also inhibits prolyl endopeptidase (IC50 = 39.74 µM) in vitro.
• Synonyms: 3-oxo-(13α,
• Reference: 1.Atta-ur-Rahman,Naz, H.,Fadimatou, et al. Bioactive constituents from Boswellia papyrifera. J. Biol. Chem. 68(2), 189-193 (2005).
• PubChem Compound: 17751006
• Last Modified: Dec 23 2021